Cas no 1553415-03-4 (2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1553415-03-4
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6793468
• PubChem ID: 82972816
• Update Time: 2025-05-21

2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021292357
• 1553415-03-4
• 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• MFCD24341881

• Inchi： 1S/C9H7BrF4O/c1-8(15,9(12,13)14)6-4-5(10)2-3-7(6)11/h2-4,15H,1H3
• InChI Key： VNIXFBVWTXFYEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol

2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol: A Comprehensive Overview

The compound 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol, identified by the CAS number 1553415-03-4, is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with various industrial processes.

The molecular structure of 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol is characterized by a trifluoromethyl group attached to a hydroxyl-bearing propane backbone. This configuration imparts exceptional stability and reactivity to the molecule. The presence of bromine and fluorine atoms in the aromatic ring further enhances its electronic properties, making it suitable for use in high-performance polymers and specialty chemicals.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to optimize its production process, ensuring higher yields and improved purity. These advancements have been documented in leading journals such as Journal of Organic Chemistry and Nature Materials, underscoring its importance in contemporary chemical research.

In terms of physical properties, 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol exhibits a high melting point and excellent thermal stability. These attributes make it ideal for use in extreme environmental conditions, such as those encountered in aerospace applications. Additionally, its solubility characteristics have been extensively studied, revealing its ability to dissolve effectively in a wide range of solvents.

The biological activity of this compound has also been a focal point of recent investigations. Studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for pharmaceutical applications. Furthermore, its ability to act as a precursor in the synthesis of bioactive molecules has been explored, opening new avenues for drug discovery.

In conclusion, 2-(5-Bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-ol stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable physical properties position it as a key player in the development of advanced materials and innovative pharmaceuticals. As research continues to uncover new possibilities for this compound, its significance in the field of chemistry is expected to grow further.